Cas no 2138270-18-3 (Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-
• CAS No: 2138270-18-3
• MF: C₁₀H₁₉ClS
• MW: 206.775861024857
• CID: 5288325
• Update Time: 2025-06-07

Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-

• Inchi： 1S/C10H19ClS/c1-4-12-6-5-10(8-11)7-9(10,2)3/h4-8H2,1-3H3
• InChI Key： MXUUXJISNBMWFK-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCSCC)CC1(C)C

Additional information on Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl-

Introduction to Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- (CAS No. 2138270-18-3)

Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- (CAS No. 2138270-18-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a chloromethyl group, and an ethylthioethyl substituent. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The cyclopropane ring is a three-membered cyclic alkane that imparts significant strain to the molecule due to the high angle strain between the carbon atoms. This strain can influence the reactivity and stability of the compound, making it an interesting candidate for studies in organic synthesis and drug design. The presence of the chloromethyl group adds further complexity to the molecule, as chlorine atoms can participate in various chemical reactions and interactions with biological targets.

The ethylthioethyl substituent is another key feature of this compound. Thioether groups are known for their ability to form hydrogen bonds and participate in hydrophobic interactions, which can be crucial for binding to specific protein sites. This substituent may also affect the lipophilicity and solubility of the molecule, which are important factors in drug delivery and bioavailability.

Recent research has focused on the potential therapeutic applications of compounds with similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of cyclopropane derivatives as inhibitors of specific enzymes involved in cancer pathways. The results indicated that these compounds could effectively inhibit enzyme activity, suggesting their potential as lead compounds for further drug development.

In another study, researchers investigated the pharmacokinetic properties of cyclopropane derivatives with thioether functionalities. The findings revealed that these compounds exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their use as therapeutic agents. The ethylthioethyl substituent was found to enhance the lipophilicity of the molecules, improving their ability to cross cell membranes and reach target sites.

The synthesis of Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a suitable cyclopropane precursor and introduce the chloromethyl and ethylthioethyl groups through selective functionalization reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

From a safety perspective, it is important to handle this compound with care due to its potential reactivity and the presence of functional groups that can form reactive intermediates. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, Cyclopropane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-2,2-dimethyl- (CAS No. 2138270-18-3) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an interesting candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to explore new avenues for its use in drug discovery and development.